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Compound of Interest

Compound Name: DL-2-Methylbutyric acid-13C2

Cat. No.: B12374310

An In-depth Technical Guide to DL-2-Methylbutyric acid-13C2

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of DL-2-Methylbutyric acid-13C2, tailored for researchers, scientists, and
professionals in drug development. This isotopically labeled compound serves as a crucial tool
in various analytical applications.

Core Physical and Chemical Properties

DL-2-Methylbutyric acid-13C2 is a stable isotope-labeled version of DL-2-Methylbutyric acid.
[1] The introduction of two carbon-13 isotopes increases its molecular weight, making it an
ideal internal standard for quantitative analysis using mass spectrometry and NMR
spectroscopy.[1][2]

Table 1: Physical Properties of DL-2-Methylbutyric acid-
13C2 and its Unlabeled Analog
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DL-2-Methylbutyric acid-
13C2

DL-2-Methylbutyric acid
(Unlabeled)

Molecular Formula

C31C2H1002[3][4]

C5H1002[5][6]

Molecular Weight 104.12 g/mol [3][4] 102.13 g/mol [5][6]
Appearance Colorless liquid[6][7]
Boiling Point 176 - 177 °C

Melting Point -29 °C[6]

Density 0.936 - 0.944 g/cm3[6]

Refractive Index

n20/D 1.405

Solubility

Slightly soluble in water;
soluble in ethanol, ether, and
chloroform([6][7]

Table 2: Chemical Identifiers

DL-2-Methylbutyric acid-

DL-2-Methylbutyric acid

Identifier
13C2 (Unlabeled)
CAS Number 95926-94-6 (labeled)[8] 116-53-0[5][8]
EC Number 204-145-2[8][9]
O=C(0O)C(C)[13CH2][13CH3]
SMILES 3] CCC(C)C(=0)0O[5]
WLAMNBDJUVNPJU-
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Experimental Protocols and Applications

The primary application of DL-2-Methylbutyric acid-13C2 is as an internal standard in

quantitative analytical methods such as Gas Chromatography-Mass Spectrometry (GC-MS),

Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance
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(NMR) spectroscopy.[1] Its use helps to correct for variations in sample preparation and
instrument response, thereby improving the accuracy and precision of quantification.

General Protocol for Use as an Internal Standard

A known amount of DL-2-Methylbutyric acid-13C2 is added to a sample containing the
unlabeled analyte of interest (2-Methylbutyric acid). The sample is then processed and
analyzed by the chosen analytical technique. The ratio of the signal from the analyte to the
signal from the internal standard is used to determine the concentration of the analyte in the
original sample.

General Workflow for Quantitative Analysis using an Internal Standard

Sample containing
analyte

'

Add known amount of
DL-2-Methylbutyric acid-13C2
(Internal Standard)

i

Sample Preparation
(e.g., extraction, derivatization)

'

Instrumental Analysis
(GC-MS, LC-MS, NMR)

i

Data Processing
(Peak integration)

'

Quantification
(Calculate analyte concentration
based on signal ratio)
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Caption: Workflow for quantitative analysis using an internal standard.

Chemical Structure and Stability

DL-2-Methylbutyric acid is a branched-chain fatty acid.[6] The labeled version, DL-2-
Methylbutyric acid-13C2, shares the same fundamental structure, with the isotopic labels
typically on the ethyl group. The compound should be stored at room temperature, away from
light and moisture, in a sealed container to ensure its stability.[8][9]

DL-2-Methylbutyric acid-13C2 Structure

13CH.

Click to download full resolution via product page

Caption: Chemical structure of DL-2-Methylbutyric acid-13C2.
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Safety and Handling

While specific safety data for the labeled compound is not readily available, the unlabeled form,
2-Methylbutyric acid, is classified as corrosive and an irritant.[5] It is combustible and its vapors
can form explosive mixtures with air upon intense heating. Standard laboratory safety
precautions, including the use of personal protective equipment, should be followed. Store in a
cool, dark place in sealed containers.[9]

Conclusion

DL-2-Methylbutyric acid-13C2 is a valuable tool for researchers and scientists in fields
requiring precise quantification of 2-Methylbutyric acid. Its physical and chemical properties are
nearly identical to its unlabeled counterpart, with the key difference being its increased
molecular weight due to the presence of carbon-13 isotopes. This property makes it an
excellent internal standard for a variety of analytical applications, contributing to the robustness
and reliability of experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dI-2-methylbutyric-acid-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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